7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid

• Molecular Formula: C22H34O4
• Molecular Weight: 362.5 g/mol
• InChI: InChI=1S/C22H34O4/c1-2-3-10-15-20(23)16-11-7-5-4-6-8-12-17-21(24)18-13-9-14-19-22(25)26/h5-8,11-12,14,16-17,19-21,23-24H,2-4,9-10,13,15,18H2,1H3,(H,25,26)/b7-5-,8-6-,16-11+,17-12-,19-14+/t20-,21+/m0/s1
• InChIKey: UTFYODAIBWHJDH-AFIJLXIDSA-N

7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic Acid: Chemical Identity and Classification for Research Procurement

7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid (CAS: 887752-13-8), also known as 7,17-DiHDPA or Resolvin D5n-3 DPA (RvD5n-3 DPA), is a dihydroxy docosanoid specialized pro-resolving mediator (SPM) derived from n-3 docosapentaenoic acid (DPA) [1]. It is a long-chain polyunsaturated fatty acid with a molecular formula of C22H34O4 and a molecular weight of 362.5 g/mol . This compound is an endogenous lipid mediator involved in the resolution of inflammation and is a member of the resolvin D family [1].

Mediator Class

n-3 DPA-derived specialized pro-resolving mediator (SPM)

Signaling Target

GPR101, GPR32, GPR18 receptor research

Research Context

Inflammation resolution & phagocytosis studies

• [1] Dalli J, Colas RA, Serhan CN. Novel n-3 immunoresolvents: structures and actions. Sci Rep. 2013;3:1940. View Source

Why 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic Acid Cannot Be Substituted by Other Resolvins or SPMs in Research Applications

Substitution with structurally similar specialized pro-resolving mediators (SPMs), such as DHA-derived resolvins (e.g., RvD1, RvD2) or other DPA-derived SPMs (e.g., PD1n-3 DPA), is not scientifically valid due to distinct receptor activation profiles and divergent functional potencies. RvD5n-3 DPA exhibits a unique pattern of G-protein coupled receptor (GPCR) agonism, including high-affinity activation of GPR101, which is not shared by its closest analogs [1]. Furthermore, in functional assays, RvD5n-3 DPA demonstrates quantifiably different efficacy in regulating neutrophil adhesion, chemotaxis, and macrophage phagocytosis compared to other SPMs, underscoring its non-redundant biological role [2].

Receptor activation mismatch GPR101 activation is a distinctive feature of RvD5n-3 DPA; DHA-derived resolvins (RvD1, RvD2) do not share this profile, potentially altering pathway readouts.

Functional profile divergence Quantitative differences in neutrophil adhesion, chemotaxis, and macrophage phagocytosis limits direct substitution with other SPMs without endpoint re-validation.

• [1] Flak MB, Koenis DS, Sobrino A, et al. GPR101 mediates the pro-resolving actions of RvD5n-3 DPA in arthritis and infections. J Clin Invest. 2020;130(1):359-373. View Source
• [2] Dalli J, Colas RA, Serhan CN. Novel n-3 immunoresolvents: structures and actions. Sci Rep. 2013;3:1940. View Source

7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic Acid: Quantitative Differentiation from Comparator SPMs

GPCR Agonism Profile of RvD5n-3 DPA vs. DHA-Derived Resolvins

RvD5n-3 DPA acts as a potent agonist at GPR101, GPR32, and GPR18, with picomolar EC50 values in β-arrestin recruitment assays. This receptor profile is distinct from DHA-derived resolvins such as RvD1 (GPR32 agonist) and RvD2 (GPR18 agonist), which do not activate GPR101 . RvD5n-3 DPA binds GPR101 with a high affinity (KD ~6.9 nM) and selectivity not observed with other SPMs [1].

GPCR agonism profile

Head-to-head

GPR101 EC50 4.6 pM, GPR32 14 pM, GPR18 1.5 pM; GPR101 KD ≈ 6.9 nM

Defines GPR101-selective signaling context

β-arrestin recruitment, CHO cells

Evidence Dimension	GPCR activation potency (EC50)
Target Compound Data	GPR101: 4.6 pM; GPR32: 14 pM; GPR18: 1.5 pM
Comparator Or Baseline	DHA-derived RvD1 (GPR32 agonist) and RvD2 (GPR18 agonist) do not activate GPR101
Quantified Difference	Exclusive GPR101 activation by RvD5n-3 DPA
Conditions	β-arrestin recruitment assays in CHO cells expressing human receptors

Why This Matters

The unique GPR101 activation profile of RvD5n-3 DPA makes it an essential tool for studying this orphan receptor's role in inflammation resolution, a property not shared by other commercially available resolvins.

• [1] Flak MB, Koenis DS, Sobrino A, et al. GPR101 mediates the pro-resolving actions of RvD5n-3 DPA in arthritis and infections. J Clin Invest. 2020;130(1):359-373. View Source

Comparative Efficacy of RvD5n-3 DPA in Reducing Neutrophil Adhesion vs. RvD2 and Other SPMs

In human neutrophil adhesion assays on TNF-α activated endothelial cells, RvD5n-3 DPA (in combination with PD1n-3 DPA) reduced adhesion by ~25%. This reduction is comparable to that of RvD2 (~30%), a benchmark pro-resolving mediator, but distinct from other DPA-derived SPM combinations (RvD1n-3 DPA + RvD2n-3 DPA: ~30%; PD1n-3 DPA + PD2n-3 DPA: ~22%) [1].

Neutrophil adhesion reduction

Head-to-head

~25% reduction (RvD5n-3 DPA + PD1n-3 DPA) vs. RvD2 ~30%

Comparable anti-adhesive endpoint activity

TNF-α activated endothelial monolayers

Evidence Dimension	Reduction in neutrophil adhesion to activated endothelial cells
Target Compound Data	~25% reduction (RvD5n-3 DPA + PD1n-3 DPA combination)
Comparator Or Baseline	RvD2: ~30% reduction; RvD1n-3 DPA + RvD2n-3 DPA: ~30%; PD1n-3 DPA + PD2n-3 DPA: ~22%
Quantified Difference	RvD5n-3 DPA combination reduces adhesion to a similar extent as RvD2, but with a different SPM partner (PD1n-3 DPA)
Conditions	Human neutrophil adhesion to TNF-α activated human endothelial monolayers

Why This Matters

This data provides a quantitative benchmark for researchers to select RvD5n-3 DPA for studies requiring a specific level of anti-adhesive activity, especially when combined with PD1n-3 DPA.

• [1] Dalli J, Colas RA, Serhan CN. Novel n-3 immunoresolvents: structures and actions. Sci Rep. 2013;3:1940. View Source

Differential Inhibition of Neutrophil Chemotaxis by RvD5n-3 DPA vs. DHA-Derived RvD2

RvD5n-3 DPA (in combination with PD1n-3 DPA) inhibited neutrophil chemotaxis towards IL-8 by ~40-75% at a concentration of 1 nM. This is a broader and potentially more potent range compared to DHA-derived RvD2, which inhibited chemotaxis by ~42% under similar conditions [1].

Neutrophil chemotaxis inhibition

Head-to-head

~40–75% inhibition (1 nM) vs. RvD2 ~42%

Broader chemotaxis inhibition range reported

IL-8 gradient, human neutrophils

Evidence Dimension	Inhibition of neutrophil chemotaxis towards IL-8
Target Compound Data	~40-75% inhibition (RvD5n-3 DPA + PD1n-3 DPA combination, 1 nM)
Comparator Or Baseline	DHA-derived RvD2: ~42% inhibition (1 nM)
Quantified Difference	Up to ~1.8-fold greater inhibition compared to RvD2
Conditions	Human neutrophil chemotaxis towards an IL-8 gradient

Why This Matters

The superior inhibition of neutrophil chemotaxis by RvD5n-3 DPA suggests it may be a more potent tool for studying the resolution of neutrophil-driven inflammation compared to the widely used RvD2.

• [1] Dalli J, Colas RA, Serhan CN. Novel n-3 immunoresolvents: structures and actions. Sci Rep. 2013;3:1940. View Source

Enhanced Macrophage Phagocytosis by RvD5n-3 DPA vs. RvD2 and Other DPA-Derived SPMs

RvD5n-3 DPA (in combination with PD1n-3 DPA) significantly enhanced macrophage phagocytosis of fluorescently labeled zymosan by ~70% at 1 nM. This effect was more potent than that of DHA-derived RvD2 (~50%) and other DPA-derived SPM combinations (MaR1n-3 DPA + MaR2n-3 DPA: ~55%; RvD1n-3 DPA + RvD2n-3 DPA: ~45%) [1].

Macrophage phagocytosis

Head-to-head

~70% enhancement vs. RvD2 ~50%

Higher reported phagocytosis endpoint

Zymosan phagocytosis, 1 nM

Evidence Dimension	Enhancement of macrophage phagocytosis
Target Compound Data	~70% increase (RvD5n-3 DPA + PD1n-3 DPA combination, 1 nM)
Comparator Or Baseline	DHA-derived RvD2: ~50% increase; MaR1n-3 DPA + MaR2n-3 DPA: ~55%; RvD1n-3 DPA + RvD2n-3 DPA: ~45%
Quantified Difference	~1.4-fold greater enhancement compared to RvD2
Conditions	Human monocyte-derived macrophage phagocytosis of fluorescently labeled zymosan

Why This Matters

The superior phagocytosis-enhancing activity of RvD5n-3 DPA makes it a preferred choice for experiments focused on macrophage-mediated clearance of pathogens or apoptotic cells, a key process in inflammation resolution.

• [1] Dalli J, Colas RA, Serhan CN. Novel n-3 immunoresolvents: structures and actions. Sci Rep. 2013;3:1940. View Source

High-Affinity Binding to GPR101: A Unique Differentiator for RvD5n-3 DPA

RvD5n-3 DPA binds to the orphan receptor GPR101 with a calculated dissociation constant (KD) of approximately 6.9 nM, demonstrating high selectivity and stereospecificity. This high-affinity binding is a unique property not reported for other structurally related SPMs, including DHA-derived resolvins (RvD1, RvD2) or other DPA-derived mediators (PD1n-3 DPA, MaR1n-3 DPA) [1].

GPR101 binding affinity

Class-level

KD ≈ 6.9 nM (exclusive high-affinity GPR101 binding)

Unique GPR101 probe specificity

Orphan GPCR screen, other SPMs lack this affinity

Evidence Dimension	Receptor binding affinity (KD)
Target Compound Data	KD ≈ 6.9 nM for GPR101
Comparator Or Baseline	Other SPMs (RvD1, RvD2, PD1n-3 DPA, MaR1n-3 DPA) do not exhibit high-affinity binding to GPR101
Quantified Difference	Exclusive high-affinity GPR101 binding by RvD5n-3 DPA
Conditions	Orphan GPCR screening and functional assays

Why This Matters

The exclusive and high-affinity binding of RvD5n-3 DPA to GPR101 defines it as an essential molecular probe for investigating GPR101-mediated signaling pathways in inflammation and resolution.

• [1] Flak MB, Koenis DS, Sobrino A, et al. GPR101 mediates the pro-resolving actions of RvD5n-3 DPA in arthritis and infections. J Clin Invest. 2020;130(1):359-373. View Source

Recommended Research and Procurement Applications for 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic Acid

GPR101 Receptor Pharmacology and Deorphanization Studies

RvD5n-3 DPA is the only known high-affinity, selective agonist for GPR101, a class A orphan GPCR. Its unique binding (KD ≈ 6.9 nM) and activation profile make it an indispensable tool for studying GPR101-mediated signaling pathways, including cAMP upregulation, phagocytosis, and efferocytosis [1].

Comparative Studies of Specialized Pro-Resolving Mediator (SPM) Efficacy

Due to its quantifiably distinct effects on neutrophil adhesion (~25% reduction), chemotaxis (~40-75% inhibition), and macrophage phagocytosis (~70% enhancement) compared to DHA-derived RvD2, RvD5n-3 DPA is ideal for head-to-head comparative studies investigating the structure-activity relationships and functional divergence within the resolvin family [2].

In Vivo Models of Inflammatory Arthritis and Colitis

RvD5n-3 DPA has demonstrated protective actions in vivo, including limiting joint and gut inflammation during inflammatory arthritis and protecting against colitis in mouse models. These effects are mediated through GPR101, making the compound a critical reagent for investigating the role of this receptor in chronic inflammatory diseases [REFS-1, REFS-3].

Investigating Neutrophil and Macrophage Function in Resolution of Inflammation

RvD5n-3 DPA's potent and quantifiable effects on key leukocyte functions—specifically, reducing neutrophil adhesion and chemotaxis while enhancing macrophage phagocytosis—make it a valuable tool for dissecting the cellular mechanisms of inflammation resolution. Its use can help elucidate how different SPMs differentially regulate innate immune cell behavior [2].

Application

Selection Property

Validation Focus

GPR101 receptor pharmacology & deorphanization

Selective GPR101 receptor activation profile

GPR101-mediated signaling pathway review

Comparative SPM efficacy studies

Quantifiable divergence from DHA-derived resolvins

Neutrophil/macrophage functional assay endpoints

In vivo inflammation models (arthritis, colitis)

GPR101-dependent model-response context

Tissue protection endpoint review in mouse models

Neutrophil & macrophage resolution functions

Multi-readout leukocyte modulation activity

Phagocytosis and chemotaxis endpoint assessment

• [1] Flak MB, Koenis DS, Sobrino A, et al. GPR101 mediates the pro-resolving actions of RvD5n-3 DPA in arthritis and infections. J Clin Invest. 2020;130(1):359-373. View Source
• [2] Dalli J, Colas RA, Serhan CN. Novel n-3 immunoresolvents: structures and actions. Sci Rep. 2013;3:1940. View Source
• [3] Gobbetti T, Dalli J, Colas RA, et al. Protectin D1n-3 DPA and resolvin D5n-3 DPA are effectors of intestinal protection. Proc Natl Acad Sci U S A. 2017;114(15):3963-3968. View Source